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Compound of Interest

Compound Name:
2,5,6-Triaminopyrimidin-4-yl

hydrogen sulfate

Cat. No.: B119103 Get Quote

An In-depth Technical Guide to 2,4,5-Triamino-6-
hydroxypyrimidine Sulfate
This technical guide provides a comprehensive overview of the core physical and chemical

properties, experimental protocols, and synthetic applications of 2,4,5-Triamino-6-

hydroxypyrimidine sulfate (CAS No: 35011-47-3). The information is intended for researchers,

scientists, and professionals in drug development and organic synthesis.

Core Properties and Specifications
2,4,5-Triamino-6-hydroxypyrimidine sulfate is a pyrimidine derivative that serves as a crucial

intermediate in the synthesis of various biologically active compounds.[1][2] It is recognized for

its role in producing purine derivatives with antiviral properties and in the synthesis of folic acid.

[1][3][4]

Physical and Chemical Data
The quantitative physical and chemical properties of 2,4,5-Triamino-6-hydroxypyrimidine

sulfate are summarized in the table below for easy reference and comparison.
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Property Value Citations

IUPAC Name

2,5,6-triamino-1,4-

dihydropyrimidin-4-one;

sulfuric acid

[5]

Synonyms

6-Hydroxy-2,4,5-

triaminopyrimidine sulfate,

Folic Acid Impurity B

[1][6][7][8]

CAS Number 35011-47-3 (Anhydrous) [6][9]

Molecular Formula C₄H₇N₅O · H₂SO₄ [10][11]

Molecular Weight 239.21 g/mol [1][10][12]

Appearance
White to yellow-beige or light

brown crystalline powder
[1][5][7][13]

Melting Point ≥300 °C (decomposes) [1][2][6][10]

Boiling Point 277 °C at 760 mmHg [1][2]

Flash Point 121.3 °C [1][2]

Density 2.033 g/cm³ [1][2]

Solubility
Very low solubility in H₂O (2

g/L); Soluble in DMSO
[1][6][7]

pH 2-3 (2 g/L in H₂O at 20 °C) [14]

Storage Temperature

Room Temperature (2-30°C),

in an inert atmosphere,

protected from light

[1][10]

Stability and Reactivity
2,4,5-Triamino-6-hydroxypyrimidine sulfate is stable under normal storage conditions.[13] It

should be kept away from strong oxidizing agents.[13] The compound is known to exhibit keto-

enol tautomerism, with the enol form being predominant in the crystalline state.[9] It is stable in

water for up to 24 hours when mixed with a suitable antioxidant.[15][16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.thermofisher.com/order/catalog/product/B21989.14
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0447678.htm
https://www.guidechem.com/encyclopedia/2-4-5-triamino-6-hydroxypyrimi-dic127188.html
https://www.pharmaffiliates.com/en/35011-47-3-4-hydroxy-2-5-6-triaminopyrimidine-sulphate-pa2701866.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0447678.htm
https://www.benchchem.com/product/b1417448
https://www.biosynth.com/p/FT12125/35011-47-3-245-triamino-6-hydroxypyrimidine-sulf
https://www.tcichemicals.com/CA/en/p/T0335
https://www.lookchem.com/404.htm
https://www.biosynth.com/p/FT12125/35011-47-3-245-triamino-6-hydroxypyrimidine-sulf
https://jnfuturechemical.com/product/245-triamino-6-hydroxypyrimidine-sulfate-cas35011-47-3/
https://www.lookchem.com/404.htm
https://www.thermofisher.com/order/catalog/product/B21989.14
https://www.guidechem.com/encyclopedia/2-4-5-triamino-6-hydroxypyrimi-dic127188.html
https://www.fishersci.com/store/msds?partNumber=AAB2198922&productDescription=6-HYDRXY-245-TRIAMINOPYRI+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://sincerechemical.com/product/35011-47-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0447678.htm
https://www.biosynth.com/p/FT12125/35011-47-3-245-triamino-6-hydroxypyrimidine-sulf
https://www.lookchem.com/404.htm
https://sincerechemical.com/product/35011-47-3
https://www.lookchem.com/404.htm
https://sincerechemical.com/product/35011-47-3
https://www.lookchem.com/404.htm
https://sincerechemical.com/product/35011-47-3
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0447678.htm
https://www.guidechem.com/encyclopedia/2-4-5-triamino-6-hydroxypyrimi-dic127188.html
https://www.merckmillipore.com/MY/en/product/245-Triamino-6-hydroxypyrimidine-sulfate,MDA_CHEM-814764
https://www.lookchem.com/404.htm
https://www.biosynth.com/p/FT12125/35011-47-3-245-triamino-6-hydroxypyrimidine-sulf
https://www.fishersci.com/store/msds?partNumber=AAB2198922&productDescription=6-HYDRXY-245-TRIAMINOPYRI+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2198922&productDescription=6-HYDRXY-245-TRIAMINOPYRI+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1417448
https://ec.europa.eu/health/ph_risk/committees/04_sccp/docs/sccp_o_144.pdf
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_185.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Pathways and Applications
This compound is a key building block in organic synthesis, primarily for heterocyclic

compounds like purines.[1] Its main applications include the preparation of guanines, folic acid,

and other derivatives with potential antiviral and antioxidative activities.[1][3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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